Cas no 114389-49-0 (5-Thiazolesulfonicacid, 4-methyl-)

• Product Name: 5-Thiazolesulfonicacid, 4-methyl-
• CAS No: 114389-49-0
• MF: C₄H₅NO₃S₂
• MW: 179.217398405075
• CID: 136086
• PubChem ID: 4435913
• Update Time: 2025-04-19

5-Thiazolesulfonicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolesulfonicacid, 4-methyl-
• 4-methyl-1,3-thiazole-5-sulfonic acid
• 4-methyl-5-Thiazolesulfonic acid
• 4-Methyl-thiazol-5-sulfonsaeure
• 4-methyl-thiazole-5-sulfonic acid
• 5-Thiazolesulfonicacid,4-methyl
• AKOS015911726
• SCHEMBL2654567
• 5-Thiazolesulfonic acid, 4-methyl-
• DTXSID30403267
• 114389-49-0
• FT-0710692
• 5-Thiazolesulfonicacid,4-methyl-

• Inchi： 1S/C4H5NO3S2/c1-3-4(9-2-5-3)10(6,7)8/h2H,1H3,(H,6,7,8)
• InChI Key： YVXSKCDVTVDXGL-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=CS1)(=O)(=O)O

Computed Properties

• Exact Mass: 178.97100
• Monoisotopic Mass: 178.97108537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.611
• PSA: 103.88000
• LogP: 1.77900